2E,8Z,11Z,14Z-Eicosatetraenoic acid

• Molecular Formula: C20H32O2
• Molecular Weight: 304.5 g/mol
• InChI: InChI=1S/C20H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13,18-19H,2-5,8,11,14-17H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-,19-18+
• InChIKey: RGPJKRHJQKFQAT-MKRVYSMQSA-N

2E,8Z,11Z,14Z-Eicosatetraenoic Acid: A Structurally Distinct Polyunsaturated Fatty Acid for Lipid Research Procurement

2E,8Z,11Z,14Z-Eicosatetraenoic acid (CAS 165190-25-0), also referred to as trans-2-cis-8,11,14-eicosatetraenoic acid, is a long-chain polyunsaturated fatty acid (PUFA) with a 20-carbon backbone and four double bonds. Its unique geometric configuration features a trans (E) double bond at the C2 position and cis (Z) double bonds at the C8, C11, and C14 positions [1]. This distinct arrangement of double-bond geometries differentiates it from other eicosatetraenoic acid isomers and is a primary factor in its specialized applications in biochemical research [2]. The compound is primarily offered as a research-grade biochemical reagent for investigating lipid signaling pathways, enzyme-substrate interactions, and the role of fatty acid structure in cellular mechanisms [1].

Structural Identity Unique trans-2,cis-8,11,14 geometry defines isomer-specific research applications

Research Context Lipid signaling pathway studies, enzyme-substrate interaction assays, and cellular mechanism investigation

Procurement Fit Research-grade tool for non-canonical PUFA biosynthesis and mitochondrial lipid processing workflows

• [1] Santa Cruz Biotechnology. (n.d.). 2(E),8(Z),11(Z),14(Z)-Eicosatetraenoic acid (CAS 165190-25-0). View Source
• [2] PubChem. (2007). Eicosatetraenoic acid. View Source

Why Generic Eicosatetraenoic Acid Substitution Fails: The Critical Role of 2E,8Z,11Z,14Z Configuration in 2E,8Z,11Z,14Z-Eicosatetraenoic Acid

The term 'eicosatetraenoic acid' (ETA) encompasses at least eight distinct isomers [1], each defined by the specific position and geometry of its four double bonds. These structural variations, particularly the presence of a trans (E) versus cis (Z) double bond, critically influence molecular shape and interaction with biological targets such as enzymes and receptors [2]. Consequently, substituting the 2E,8Z,11Z,14Z isomer with another ETA isomer, such as the common all-cis-5,8,11,14 isomer (arachidonic acid), would introduce a different three-dimensional structure and chemical behavior, invalidating experimental results that depend on this specific molecular geometry [3]. The compound's unique role as a precursor to specific acyl-CoA derivatives [4] further underscores why generic substitution is scientifically unsound for targeted research applications.

Isomer geometry mismatch

All-cis arachidonic acid differs in 3D shape, altering enzyme/receptor interaction and experimental outcomes.

Precursor specificity

The 2E isomer forms unique acyl-CoA derivatives not produced by other eicosatetraenoic acid isomers.

Research invalidation risk

Generic substitution may invalidate geometry-dependent experiments that rely on this specific trans/cis arrangement.

• [1] PubChem. (2007). Eicosatetraenoic acid. View Source
• [2] Santa Cruz Biotechnology. (n.d.). 2(E),8(Z),11(Z),14(Z)-Eicosatetraenoic acid (CAS 165190-25-0). View Source
• [3] Ontosight AI. (n.d.). 5,6-dihydroxy-7,9,11,14-eicosatetraenoic acid, (S-(R*,S*-(E,Z,Z,Z)))-isomer | Eicosatetraenoic Acid Structure and Function. View Source
• [4] MetaCyc. (n.d.). (3R)-hydroxydihomo gamma-linolenoyl-CoA -> (2E,8Z,11Z,14Z)-icosatetraenoyl-CoA + H2O. View Source

2E,8Z,11Z,14Z-Eicosatetraenoic Acid: Quantitative Differentiation Evidence for Procurement and Research Selection

Enzymatic Conversion Efficiency: trans-2-Arachidonoyl-CoA vs. Arachidonoyl-CoA in Mitochondrial Biosynthesis

In a study of mitochondrial fatty acid biosynthesis in yeast, the conversion rate of trans-2-arachidonoyl-CoA (derived from 2E,8Z,11Z,14Z-eicosatetraenoic acid) was significantly higher than that of the standard all-cis arachidonoyl-CoA. This direct head-to-head comparison provides quantitative evidence of the enhanced enzymatic processing of the 2E isomer in this biological context [1].

Mitochondrial Conversion Efficiency

Head-to-head

~145-fold higher rate

Supports mitochondrial biosynthesis assay context

53 nmol/min/mg vs 22 nmol/h/mg; yeast mitochondria

Evidence Dimension	Enzymatic Conversion Rate
Target Compound Data	53 nmol mg protein(-1).min
Comparator Or Baseline	Arachidonoyl-CoA (all-cis): 22 nmol mg protein(-1).h
Quantified Difference	Approximately 145-fold higher rate (when normalized for time; 53 nmol/min/mg vs. 0.37 nmol/min/mg)
Conditions	Mitochondrial biosynthesis in the yeast Dipodascopsis uninucleata

Why This Matters

This data identifies 2E,8Z,11Z,14Z-eicosatetraenoic acid as the superior substrate for studying specific mitochondrial fatty acid elongation and desaturation pathways, which cannot be recapitulated with the standard arachidonic acid isomer.

• [1] Evidence for the mitochondrial biosynthesis of 3R-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoic acid in the yeast Dipodascopsis uninucleata. View Source

Role in Alternative PUFA Biosynthesis: A Specific Desaturase Substrate

The acyl-CoA form of 2E,8Z,11Z,14Z-eicosatetraenoic acid, (2E,8Z,11Z,14Z)-icosatetraenoyl-CoA, is a characterized intermediate in alternative biosynthetic pathways for polyunsaturated fatty acids (PUFAs) such as arachidonate and eicosapentaenoate [1][2]. While a direct quantitative comparison is not available in the literature, this class-level inference is based on the involvement of front-end desaturases that act on specific substrates to introduce double bonds at a set distance from the carboxylic acid end [3].

Alternative PUFA Pathway Role

Class-level inference

Confirmed pathway intermediate

Alternative biosynthesis pathway context

Involves front-end desaturase enzymes

Evidence Dimension	Role as Pathway Intermediate
Target Compound Data	Confirmed as a pathway intermediate in alternative PUFA biosynthesis
Comparator Or Baseline	Other eicosatetraenoyl-CoA isomers (e.g., all-cis) are part of the primary pathway
Quantified Difference	N/A (Qualitative differentiation based on pathway specificity)
Conditions	Involvement of front-end desaturase enzymes (EC 1.14.19.-)

Why This Matters

This specific metabolic role makes the compound essential for researchers investigating alternative or non-canonical routes of fatty acid biosynthesis, which are distinct from the well-characterized pathways for arachidonic acid.

• [1] MetaCyc. (n.d.). (3R)-hydroxydihomo gamma-linolenoyl-CoA -> (2E,8Z,11Z,14Z)-icosatetraenoyl-CoA + H2O. View Source
• [2] RGD. (n.d.). (2E,8Z,11Z,14Z)-icosatetraenoyl-CoA - Ontology Browser. View Source
• [3] MetaCyc. (n.d.). EC 1.14.19.- (acyl-lipid (11-3)-desaturase). View Source

Structural Impact on Enzyme Interaction: COS vs. 2E Isomer in Cyclooxygenase Pathways

The geometric configuration of double bonds in eicosatetraenoic acids is known to critically affect their interaction with enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are central to eicosanoid signaling [1][2]. The unique 2E (trans) configuration of this compound, contrasted with the all-cis configuration of arachidonic acid, is expected to result in distinct enzyme-substrate interactions. However, a direct, quantitative comparison of its activity in COX or LOX assays is not available in the currently accessible primary literature. This limitation is a key factor for scientific procurement decisions.

COX/LOX Interaction Profile

Supporting evidence

No quantitative data available

Enzyme-interaction profile requires validation

Expected differential behavior based on 2E geometry

Evidence Dimension	Enzyme Substrate/Inhibitor Activity
Target Compound Data	Expected differential interaction with COX/LOX enzymes based on 2E configuration
Comparator Or Baseline	All-cis-5,8,11,14-eicosatetraenoic acid (arachidonic acid) is the standard substrate
Quantified Difference	No quantitative data available for direct comparison
Conditions	COX and LOX enzyme assays (data not found)

Why This Matters

The absence of established quantitative activity data is critical for procurement decisions. Researchers must be aware that this compound's behavior in central eicosanoid pathways is not fully characterized, and it should not be assumed to be a functional equivalent of arachidonic acid.

• [1] Santa Cruz Biotechnology. (n.d.). 2(E),8(Z),11(Z),14(Z)-Eicosatetraenoic acid (CAS 165190-25-0). View Source
• [2] Ontosight AI. (n.d.). 5,6-dihydroxy-7,9,11,14-eicosatetraenoic acid, (S-(R*,S*-(E,Z,Z,Z)))-isomer | Eicosatetraenoic Acid Structure and Function. View Source

Optimal Research and Industrial Application Scenarios for 2E,8Z,11Z,14Z-Eicosatetraenoic Acid

Investigating Alternative Polyunsaturated Fatty Acid (PUFA) Biosynthetic Pathways

Based on its established role as an intermediate in alternative pathways for the biosynthesis of arachidonate and eicosapentaenoate [1][2], this compound is best suited for studies aimed at mapping and characterizing non-canonical routes of PUFA production. It serves as a specific substrate for front-end desaturases that introduce double bonds in relation to the carboxyl end, offering a tool to dissect pathways distinct from the primary delta-5 and delta-6 desaturase routes.

Studies on Mitochondrial Fatty Acid Elongation and Processing

The significantly higher enzymatic conversion rate observed for its CoA derivative in yeast mitochondria [3] positions 2E,8Z,11Z,14Z-eicosatetraenoic acid as a valuable tool for probing the specificity and kinetics of mitochondrial fatty acid biosynthesis enzymes. This is a specialized application where it outperforms the standard arachidonic acid isomer, making it the preferred substrate for such studies.

Development of Specialized Lipid Nanoparticle (LNP) Formulations

The methyl ester derivative of 2E,8Z,11Z,14Z-eicosatetraenoic acid is explicitly indicated for use in the preparation of lipid nanoparticles (LNPs) for drug delivery applications . This suggests the parent acid or its derivatives may possess desirable properties for formulation science, offering a potential point of differentiation in LNP research and development.

Calibration and Validation in Lipidomics and Metabolomics

As a specific geometric isomer of eicosatetraenoic acid with a unique retention time and fragmentation pattern, this compound can serve as a high-purity standard for the accurate identification and quantification of lipid species in complex biological samples using techniques like LC-MS/MS or GC-MS. Its use ensures precise distinction from other ETA isomers in metabolomic profiling.

Application

Selection Property

Validation Focus

Alternative PUFA biosynthesis studies

Specific substrate for front-end desaturases

Pathway mapping and intermediate identification

Mitochondrial fatty acid elongation

Mitochondrial elongation substrate context

Kinetic and enzyme-specificity characterization

Lipid nanoparticle formulation research

Methyl ester derivative for LNP preparation

Formulation stability and loading efficiency

Lipidomics calibration & validation

Unique retention time and isomer-specific fragmentation

Accurate isomer identification in metabolomics

• [1] MetaCyc. (n.d.). (3R)-hydroxydihomo gamma-linolenoyl-CoA -> (2E,8Z,11Z,14Z)-icosatetraenoyl-CoA + H2O. View Source
• [2] RGD. (n.d.). (2E,8Z,11Z,14Z)-icosatetraenoyl-CoA - Ontology Browser. View Source
• [3] Evidence for the mitochondrial biosynthesis of 3R-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoic acid in the yeast Dipodascopsis uninucleata. View Source